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Compound of Interest

Compound Name: Pilabactam sodium

Cat. No.: B10831553

Disclaimer: This document provides a summary of essential safety and logistical information for
handling Pilabactam sodium. However, a specific, official Safety Data Sheet (SDS) for
Pilabactam sodium was not readily available through public searches. The information
presented here is aggregated from general laboratory safety practices and data sheets for
similar B-lactamase inhibitors. Therefore, it is imperative to obtain and meticulously review the
official SDS for Pilabactam sodium from your supplier before commencing any work. This
document should be used as a supplementary guide and not as a replacement for the
manufacturer's specific safety recommendations.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Pilabactam sodium, based on general best practices for potent pharmaceutical powders.
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Body Part Protection Rationale

Chemical safety goggles or a Protects against splashes,
Eyes/Face .

full-face shield. dust, and aerosols.

Chemical-resistant, ] ]
) Prevents skin contact with the
impermeable gloves (e.g., o
) o ) compound. Double gloving is
Skin nitrile). A disposable lab coat )
) recommended for certain
or gown with long sleeves and
) o procedures.
tight-fitting cuffs.

A NIOSH-approved respirator
(e.g., N95 or higher) is
necessary when handling the o ) ) ]
) ] ] Minimizes the risk of inhaling
Respiratory solid form, especially when i )
] ] fine particles of the compound.
there is a potential for aerosol
generation (e.g., weighing,

preparing solutions).

Operational Plan

A multi-faceted approach involving engineering controls, administrative controls, and personal
protective equipment is crucial for the safe handling of Pilabactam sodium.

Engineering Controls

» Ventilation: All procedures involving the handling of solid Pilabactam sodium or
concentrated solutions should be performed in a certified chemical fume hood or a biological
safety cabinet to minimize inhalation exposure.[1]

« Containment: For procedures with a high risk of aerosol generation, consider using a glove
box or other closed-system transfer methods.

Administrative Controls

» Restricted Access: The area where Pilabactam sodium is handled should be clearly marked
and access should be restricted to authorized personnel only.
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e Hygiene Practices: Do not eat, drink, or apply cosmetics in the laboratory. Wash hands
thoroughly with soap and water before leaving the work area.[2]

» Training: All personnel handling Pilabactam sodium must be thoroughly trained on its
potential hazards, safe handling procedures, and emergency protocols.

Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the standard procedure for donning and doffing PPE to ensure
maximum protection and prevent contamination.

Doffing PPE

[Rernove GloveM{emove Gown/Lab CoaHWash HandHlemove Eye ProtectiorD—» Wash Hands
Donning PPE
‘Wash Hands Don Gown/Lab Coat Don RespiratoD—VE)on Eye ProtectiOID—V Don Gloves (over cuffs)

Click to download full resolution via product page
Standard PPE Donning and Doffing Procedure.

PPE Selection Logic

The selection of appropriate PPE is dependent on the specific task being performed. The
following diagram provides a general decision-making framework.
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Task Assessment

[Weighing Solid Compoun(D [Preparing Stock SolutiorD [Handling Dilute Solutions)

Full PPE Required:
- Respirator

Standard PPE: Basic PPE:
- Gloves - Gloves
- Gown - Lab Coat
- Eye Protection - Eye Protection

- Double Gloves
- Gown
- Eye Protection

Click to download full resolution via product page

Decision workflow for selecting appropriate PPE.

Disposal Plan

Proper disposal of Pilabactam sodium and any contaminated materials is critical to prevent
environmental contamination and the potential development of antibiotic resistance.

o Waste Characterization: Unused Pilabactam sodium and concentrated stock solutions
should be treated as hazardous chemical waste.

» Containment: All waste materials, including contaminated PPE (gloves, gowns), disposable
labware, and cleaning materials, should be collected in a dedicated, clearly labeled, and
leak-proof hazardous waste container.

» Disposal Method: Disposal must be carried out in accordance with all applicable federal,
state, and local regulations. Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance on the disposal of 3-lactam antibiotic waste. High-
concentration stock solutions are generally considered hazardous chemical waste and
should be collected for disposal by a certified hazardous waste vendor.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10831553?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831553?utm_src=pdf-body
https://www.benchchem.com/product/b10831553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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